N-Methyl-N-trimethylsilylaniline
Cat. No. B3395151
M. Wt: 179.33 g/mol
InChI Key: LUZXFCNMHQMIBH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08680332B2
Procedure details
Step 1—To a stirring solution of N-methylaniline (80 g, 0.75 mol) in diethyl ether (600 ml) cooled at −78° C. was added n-butyl lithium (2.4 M in hexanes, 342 ml, 0.82 mol) keeping the temperature below −60° C. The resulting slurry was stirred for 1 hour then chlorotrimethylsilane (114 ml, 0.90 mol) was added while keeping the temperature below −70° C. The reaction was allowed to warm to room temperature overnight then filtered to remove the precipitated white solid. The filtrates were concentrated in vacuo then distilled under high-vac to yield the N-trimethylsilyl-N-methylaniline (126 g, 94%) as a colorless/straw colored liquid: b.p. 48° C./0.6 mmHg; 1H NMR (CDCl3) 0.33 (s, 9H), 2.95 (s, 3H), 6.85 (t, 1H, 7 Hz), 6.94 (d, 2H, 8 Hz), 7.27 (t, 2H, 9 Hz).
Yield
94%
Identifiers
|
REACTION_CXSMILES
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[CH3:1][NH:2][C:3]1[CH:8]=[CH:7][CH:6]=[CH:5][CH:4]=1.C([Li])CCC.Cl[Si:15]([CH3:18])([CH3:17])[CH3:16]>C(OCC)C>[CH3:16][Si:15]([CH3:18])([CH3:17])[N:2]([CH3:1])[C:3]1[CH:8]=[CH:7][CH:6]=[CH:5][CH:4]=1
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Inputs
Step One
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Name
|
|
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Quantity
|
80 g
|
|
Type
|
reactant
|
|
Smiles
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CNC1=CC=CC=C1
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|
Name
|
|
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Quantity
|
600 mL
|
|
Type
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solvent
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|
Smiles
|
C(C)OCC
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Step Two
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Name
|
|
|
Quantity
|
342 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(CCC)[Li]
|
Step Three
|
Name
|
|
|
Quantity
|
114 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl[Si](C)(C)C
|
Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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The resulting slurry was stirred for 1 hour
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the temperature below −60° C
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the temperature below −70° C
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
then filtered
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to remove the precipitated white solid
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
The filtrates were concentrated in vacuo
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DISTILLATION
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Type
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DISTILLATION
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|
Details
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then distilled under high-vac
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C[Si](N(C1=CC=CC=C1)C)(C)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 126 g | |
| YIELD: PERCENTYIELD | 94% | |
| YIELD: CALCULATEDPERCENTYIELD | 93.7% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
